Cas no 151213-42-2 ((1R,6R)-2,8-Diazabicyclo4.3.0nonane (Technical Grade))

• Product Name: (1R,6R)-2,8-Diazabicyclo4.3.0nonane (Technical Grade)
• CAS No: 151213-42-2
• MF: C₇H₁₄N₂
• MW: 126.199461460114
• MDL: MFCD09954739
• CID: 65239
• PubChem ID: 1515156
• Update Time: 2025-10-24

(1R,6R)-2,8-Diazabicyclo4.3.0nonane (Technical Grade) Chemical and Physical Properties

Names and Identifiers

• (4aR,7aR)-Octahydro-1H-pyrrolo[3,4-b]pyridine
• MOXIFLOXACIN INTERMEDIATES
• (S,S)-2,8-DIAZABICYCLO[4,3,0]NONANE [FOR MOXIFLOXACIN]
• (R,R)-2,8-DIAZABICYCLO[4,3,0]NONANE
• [S,S]-2,8-DIAZABICYCLO[4,3,0]NONANE
• CIS-OCTAHYDROPYRROLO[3,4-B]PYRIDINE
• (S,S)-2,8-Diazabicylco(4,3,0)Nonane
• (1R,6R)-2,8-Diazabicyclo[4.3.0]nonane
• (S,S)-2,8-Diazabicyclo[4,3,0]nonane
• [R,R]-2,8-Diazabicyclo[4,3,0]nonane
• cis-Octahydro-1H-pyrrolo[3,4-b]pyridine
• 1H-Pyrrolo[3,4-b]pyridine,octahydro-, (4aR-cis)-
• [(4AR,7aR)-Octahydro-6H-pyrrolo[3,4-b]pyridine
• Moxifloxacin side chain
• Moxifloxacin Intermediate 1
• (S,S)-2,8-Diazabicyclo[4,3,0]onoane
• (S,S)-2,8-diazabycyclo[4,3,0]-nonane
• (1R,6R)-2,8-Diazabicyclo[4,3,0]nonane
• [S,S]-2,8-Diazabicyclo[4.3.0]Nonane98%
• (4aS,7aS)-Octahydro-1H-pyrrolo[3,4-b]pyridine
• (S,S)-2,8-DIAZABICYCLO[4.3.0]NONANE
• (1S,6S)-2,8-Diazabicyclo[4.3.0]nonane
• (S,S)-2,8-Diazabicyclo [4,3,0]nonane
• (S,S)-2,8-Diazabicyclo[4,3,0] nonane
• 1H-Pyrrolo[3,4-b]pyridine, octahydro-, (4aS,7aS)-
• (4aS,7aS)-2,3,4,4a,5,6,7,7a-octahydro-1H-pyrrolo[3,4-b]pyridine
• (s,s)-2,8-diazabicyclo(4,3,0)nonane
• PubChem11457
• 1H-Pyrrolo[3,4-b]pyridine,octahydro-, (4aR,7aR)
• 147459-51-6
• (R, R)-2,8-diazabicyclo [4.3.0]nonane
• (R,R)-2,8-Diazabicyclo[4.3.0]nonane
• DTXSID401252010
• MFCD09954739
• cis-Octahydro-1H-pyrrolo[3 pound not4-b]pyridine
• 1H-Pyrrolo[3,4-b]pyridine, octahydro-, (4aR,7aR)-
• J-008789
• F15979
• 151213-42-2
• J-501358
• Octahydro-pyrrolo[3,4-b]pyridine;cis-Octahydro-1H-pyrrolo[3,4-b]pyridine
• MFCD04116298
• DS-10774
• AKOS006293924
• (4aR,7aR)-2,3,4,4a,5,6,7,7a-octahydro-1H-pyrrolo[3,4-b]pyridine
• KSCPLKVBWDOSAI-RQJHMYQMSA-N
• (1R,6R)-2,8-Diazabicyclo[4.3.0]nonane (Technical Grade)
• CS-W005708
• cis-Octahydro-pyrrolo[3,4-b]pyridine
• SCHEMBL606391
• (4AR,7AR)-REL-OCTAHYDRO-1H-PYRROLO[3,4-B]PYRIDINE
• (4aR,7aR)-1H-octahydropyrrolo[3,4-b]pyridine
• 1H-Pyrrolo[3,4-b]pyridine, octahydro-, (4aR,7aR)-rel-
• AMY501
• (4aR,7aR)-octahydro-6H-pyrrolo[3,4-b]pyridine
• 1H-Pyrrolo[3,4-b]pyridine, octahydro-, (4aR,7aR)-; 1H-Pyrrolo[3,4-b]pyridine, octahydro-, (4aR-cis)-; (1R,6R)-2,8-Diazabicyclo[4.3.0]nonane; (4AR,7aR)-octahydro-1H-pyrrolo[3,4-b]pyridine; (4aS,7aS)-Octahydro-6H-Pyrrolo[3,4-b]pyridine; [(4aR,7aR)-Octahydro-6H-pyrrolo[3,4-b]pyridine
• DB-008555
• rel-(4aR,7aR)-Octahydro-1H-pyrrolo[3,4-b]pyridine; cis-2,8-Diazabicyclo[4.3.0]nonane; cis-Octahydropyrrolo[3,4-b]pyridine
• DB-027222
• (1R,6R)-2,8-Diazabicyclo4.3.0nonane (Technical Grade)

• MDL： MFCD09954739
• Inchi： 1S/C7H14N2/c1-2-6-4-8-5-7(6)9-3-1/h6-9H,1-5H2/t6-,7+/m1/s1
• InChI Key： KSCPLKVBWDOSAI-RQJHMYQMSA-N
• SMILES： N1CCC[C@@H]2CNC[C@H]12

Computed Properties

• Exact Mass: 126.11600
• Monoisotopic Mass: 126.116
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 103
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 24.1
• XLogP3: 0

Experimental Properties

• Color/Form: No data avaiable
• Density: 0.95 g/cm3
• Melting Point: No data available
• Boiling Point: 285.8°C at 760 mmHg
• Flash Point: 87.1ºC
• Refractive Index: 1.469
• PSA: 24.06000
• LogP: 0.61540
• Vapor Pressure: No data available

(1R,6R)-2,8-Diazabicyclo4.3.0nonane (Technical Grade) Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H332-H335
• Warning Statement： P261-P280-P305+P351+P338
• Safety Instruction： H303+H313+H333
• Storage Condition：Keep in dark place,Inert atmosphere,2-8°C(BD10092)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolopyridines Pyrrolopyridines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolopyridines

Additional information on (1R,6R)-2,8-Diazabicyclo4.3.0nonane (Technical Grade)

Comprehensive Overview of (1R,6R)-2,8-Diazabicyclo[4.3.0]nonane (Technical Grade) – CAS No. 151213-42-2

The compound (1R,6R)-2,8-Diazabicyclo[4.3.0]nonane (Technical Grade), identified by its CAS No. 151213-42-2, is a bicyclic organic molecule featuring a unique diazabicyclic structure. This technical-grade material is widely utilized in pharmaceutical research, agrochemical development, and specialty chemical synthesis. Its rigid bicyclic framework and nitrogen-rich architecture make it a valuable intermediate for designing bioactive molecules, particularly in the development of novel drug candidates and catalysts.

In recent years, the demand for high-purity bicyclic compounds like (1R,6R)-2,8-Diazabicyclo[4.3.0]nonane has surged due to their applications in asymmetric synthesis and chiral auxiliaries. Researchers and manufacturers are increasingly focusing on optimizing synthetic routes to enhance yield and scalability, addressing challenges such as stereoselectivity and cost-efficiency. This aligns with the growing interest in green chemistry and sustainable production methods, which are hot topics in both academic and industrial circles.

The CAS No. 151213-42-2 is often associated with queries related to its physicochemical properties, including solubility, stability, and reactivity. For instance, its compatibility with common organic solvents and resistance to hydrolysis under specific conditions are critical for process chemists. Additionally, its role in catalysis and ligand design has been explored in peer-reviewed studies, making it a subject of interest for those investigating transition-metal complexes and organocatalysts.

From an industrial perspective, (1R,6R)-2,8-Diazabicyclo[4.3.0]nonane is often discussed in the context of patented synthetic methodologies and process optimization. Companies specializing in fine chemicals and custom synthesis frequently highlight its utility in multi-step reactions, where its structural rigidity can improve selectivity. This has led to its inclusion in several high-value chemical libraries, catering to the needs of drug discovery programs and material science innovations.

Another trending topic tied to this compound is its potential in bioisostere replacement strategies. As medicinal chemists seek to improve the pharmacokinetic profiles of lead compounds, (1R,6R)-2,8-Diazabicyclo[4.3.0]nonane offers a versatile scaffold for modifying molecular properties such as lipophilicity and hydrogen-bonding capacity. This has sparked discussions in forums and publications focused on rational drug design and fragment-based drug discovery.

For quality assurance, the technical grade designation of this compound indicates its suitability for industrial applications, where ultra-high purity may not be mandatory. However, batch-to-batch consistency remains a priority, and suppliers often provide detailed certificates of analysis (CoA) to ensure compliance with user specifications. This transparency is crucial for buyers navigating the competitive landscape of specialty chemicals.

In summary, (1R,6R)-2,8-Diazabicyclo[4.3.0]nonane (CAS No. 151213-42-2) represents a versatile and increasingly important building block in modern chemistry. Its applications span pharmaceuticals, catalysis, and material science, driven by its unique structural features and adaptability to diverse synthetic challenges. As research continues to uncover new uses, this compound is poised to remain a focal point for innovation in the chemical sciences.